Hexasodium diorthosilicate

• CAS No.: 15593-82-5
• Molecular Formula: Na6O7Si2
• Molecular Weight: 306.1 g/mol
• IUPAC Name: hexasodium;trioxido(trioxidosilyloxy)silane
• InChI: InChI=1S/6Na.O7Si2/c;;;;;;1-8(2,3)7-9(4,5)6/q6*+1;-6
• InChI Key: PMYUVOOOQDGQNW-UHFFFAOYSA-N
• SMILES: [O-][Si]([O-])([O-])O[Si]([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Related CAS: 1344-09-8 (Parent)

Description

Hexasodium diorthosilicate is a useful research compound. Its molecular formula is Na6O7Si2 and its molecular weight is 306.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

400 g of a commercially available water glass solution having an SiO2 :Na2O ratio of 2:1 and a solids content of 45% by weight, prepared by hydrothermal digestion of sand with sodium hydroxide solution, were dehydrated in a laboratory hot-air spray tower (inlet temperature 220° C., outlet gas temperature 120° C.) to give an amorphous sodium disilicate having an ignition loss of 16.8% by weight at 620° C. 8 g of the amorphous sodium disilicate were then heat-treated for 1 h in a muffle furnace at 620° C. and then rapidly cooled. The X-ray reflections (position and intensity) required for the phase calculation are given in Table 1. According to the above formulae, the percentage distribution among the crystalline phases is:

Synthesis routes and methods II

Procedure details

the amorphous low-water sodium disilicate it contains as matrix substance has been produced by partial dehydration of commercially available powdered amorphous sodium disilicate having a water content of 15 to 23% by weight